N-[3-(acetylamino)-4-methoxyphenyl]cyclohexanecarboxamide

• IUPAC Name: N-(3-acetamido-4-methoxyphenyl)cyclohexanecarboxamide
• InChI: InChI=1S/C16H22N2O3/c1-11(19)17-14-10-13(8-9-15(14)21-2)18-16(20)12-6-4-3-5-7-12/h8-10,12H,3-7H2,1-2H3,(H,17,19)(H,18,20)
• InChI Key: DMRKNCTYDXOBKV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=CC(=C1)NC(=O)C2CCCCC2)OC
• Molecular Formula: C16H22N2O3
• Molecular Weight: 290.36 g/mol

Description

N-[3-(acetylamino)-4-methoxyphenyl]cyclohexanecarboxamide, also known as AH7921, is a synthetic opioid analgesic drug. It was first synthesized in the late 1990s and has gained attention due to its potent analgesic effects. AH7921 is structurally similar to fentanyl, a highly potent opioid analgesic, but has a unique mechanism of action.

Mechanism of Action

N-[3-(acetylamino)-4-methoxyphenyl]cyclohexanecarboxamide acts as a mu-opioid receptor agonist, similar to other opioid analgesics. However, it also has a unique mechanism of action that involves inhibition of the reuptake of neurotransmitters such as serotonin and norepinephrine. This dual mechanism of action may contribute to its potent analgesic effects.
Biochemical and Physiological Effects:
N-[3-(acetylamino)-4-methoxyphenyl]cyclohexanecarboxamide has been shown to produce analgesia in various animal models of pain. It also produces respiratory depression, sedation, and hypothermia. N-[3-(acetylamino)-4-methoxyphenyl]cyclohexanecarboxamide has been shown to have less gastrointestinal side effects compared to other opioids.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-(acetylamino)-4-methoxyphenyl]cyclohexanecarboxamide in lab experiments is its high potency and potent analgesic effects, which can be useful in studying pain pathways. However, its unique mechanism of action may make it less useful in studying other aspects of opioid pharmacology. Additionally, its potential for abuse and addiction may limit its usefulness in certain experiments.

Future Directions

Future research on N-[3-(acetylamino)-4-methoxyphenyl]cyclohexanecarboxamide could focus on its potential use in treating opioid addiction, as well as its potential for use in combination with other analgesics to improve pain management. Further studies on its mechanism of action and potential side effects could also be useful in understanding its pharmacology.

Synthesis Methods

N-[3-(acetylamino)-4-methoxyphenyl]cyclohexanecarboxamide can be synthesized through a multi-step process starting with 4-methoxyaniline and 3-bromoanisole. The intermediate product is then reacted with cyclohexanecarboxylic acid, followed by acetylation of the amine group to yield the final product.

Scientific Research Applications

N-[3-(acetylamino)-4-methoxyphenyl]cyclohexanecarboxamide has been extensively studied in preclinical models for its analgesic effects. It has been shown to have a higher potency than morphine and fentanyl in animal models of pain. N-[3-(acetylamino)-4-methoxyphenyl]cyclohexanecarboxamide has also been studied for its potential use in treating opioid addiction, as it has been shown to have less abuse potential than other opioids.